Cas no 2229444-16-8 (tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate
• CAS No: 2229444-16-8
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6027951
• PubChem ID: 165683821
• Update Time: 2025-10-15

tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate
• EN300-1886110
• 2229444-16-8

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)17-6-5-14-7-11(17)10-8-16(4)9-15-10/h8-9,11,14H,5-7H2,1-4H3
• InChI Key： NZLLENRNIYPONR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate

Research Brief on tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate (CAS: 2229444-16-8)

In recent years, the compound tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate (CAS: 2229444-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and piperazine moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features make it particularly valuable in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

The primary objective of recent studies involving this compound has been to explore its potential as a building block for drug discovery. Researchers have focused on its role in the synthesis of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other small-molecule therapeutics. The tert-butyl carbamate group in the molecule provides a protective function, allowing for further functionalization under mild conditions, which is crucial for the stepwise construction of complex pharmacophores.

Methodologically, the synthesis and application of tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate have been investigated through a combination of organic synthesis techniques, computational modeling, and biological assays. Recent publications highlight its use in multi-step synthetic routes, where it is often employed as a key intermediate. For instance, a 2023 study demonstrated its utility in the synthesis of potent PI3K inhibitors, showcasing its compatibility with various coupling reactions and its stability under diverse reaction conditions.

One of the most notable findings from recent research is the compound's role in the development of CNS-targeted therapeutics. Its ability to cross the blood-brain barrier (BBB) has been attributed to the imidazole ring, which enhances lipophilicity and facilitates transport. This property has been leveraged in the design of new drugs for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its piperazine moiety contributes to binding affinity with various neurotransmitter receptors, making it a promising scaffold for psychotropic drug development.

In the context of infectious diseases, tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate has been utilized in the synthesis of antimicrobial agents. A 2024 study reported its incorporation into novel quinolone derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's role in improving the pharmacokinetic profiles of these derivatives, particularly in terms of bioavailability and metabolic stability.

From a safety and toxicity perspective, preliminary studies indicate that the compound exhibits low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are warranted to fully assess its safety profile. Regulatory considerations, including compliance with Good Manufacturing Practice (GMP) standards, are also being addressed to facilitate its use in large-scale pharmaceutical production.

In conclusion, tert-butyl 2-(1-methyl-1H-imidazol-4-yl)piperazine-1-carboxylate (CAS: 2229444-16-8) represents a highly valuable intermediate in modern drug discovery. Its structural versatility, compatibility with diverse synthetic methodologies, and promising biological activity make it a focal point of ongoing research. Future studies are expected to explore its applications in additional therapeutic areas, as well as optimize its synthetic routes for industrial-scale production. The continued investigation of this compound holds great potential for advancing the development of next-generation pharmaceuticals.